![molecular formula C9H14N4O4 B3365316 2-[(1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)amino]butanoic acid CAS No. 1218071-54-5](/img/structure/B3365316.png)
2-[(1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)amino]butanoic acid
Description
The compound “2-[(1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)amino]butanoic acid” is a derivative of pyrazole, which is a basic aromatic ring and one of the most studied ligands in coordination chemistry . Pyrazole-based ligands have been successfully used for the construction of a large variety of architectures with different properties .
Future Directions
The future directions for research on this compound could include further exploration of its potential biological activities, as well as its potential uses in the synthesis of other compounds. The design of hybrid functional materials has gained particular attention in recent decades because of their possible applications in various fields .
Properties
IUPAC Name |
2-[(2,5-dimethyl-4-nitropyrazol-3-yl)amino]butanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N4O4/c1-4-6(9(14)15)10-8-7(13(16)17)5(2)11-12(8)3/h6,10H,4H2,1-3H3,(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNWQCEXIZYRDKD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)O)NC1=C(C(=NN1C)C)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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